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Compound of Interest

Compound Name: N-Cyclopentylaniline

CAS No.: 40649-26-1

Cat. No.: B1267050

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density of N-
Cyclopentylaniline, a crucial physical property for various applications in research and

development. This document outlines the established density value, details the experimental

protocols for its determination, and presents the information in a clear and accessible format for

laboratory professionals.

Physical Properties of N-Cyclopentylaniline
N-Cyclopentylaniline (CAS: 40649-26-1) is an organic compound with the molecular formula

C₁₁H₁₅N. It is a secondary amine consisting of a cyclopentyl group and a phenyl group

attached to a nitrogen atom. Accurate knowledge of its physical properties is essential for its

use as a chemical intermediate in the synthesis of pharmaceuticals and other complex organic

molecules.
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The density and other key physical properties of N-Cyclopentylaniline are summarized in the

table below for easy reference.

Property Value Units

Density 1.049 g/cm³[1][2]

Molecular Weight 161.24 g/mol

Boiling Point 274.4 °C at 760 mmHg[1]

Flash Point 124 °C[1]

Experimental Determination of Density
The density of a liquid, such as N-Cyclopentylaniline, can be determined with high precision

using several established laboratory methods. The choice of method may depend on the

required accuracy, sample volume, and available equipment. Below are detailed protocols for

three common and reliable methods.

Method 1: The Pycnometer Method
This gravimetric method is highly accurate and relies on the precise measurement of the mass

of a known volume of the liquid.

2.1.1 Materials and Equipment

Pycnometer (a glass flask with a specific volume and a ground-glass stopper with a capillary)

Analytical balance (accurate to at least 0.1 mg)

N-Cyclopentylaniline sample

Distilled water (for calibration)

Acetone or other suitable solvent (for cleaning)

Thermostatically controlled water bath
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Lint-free tissue

2.1.2 Experimental Protocol

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable

solvent (e.g., acetone) and then with distilled water. Ensure the pycnometer is completely dry

by placing it in an oven or rinsing with a volatile solvent and allowing it to air dry.

Mass of Empty Pycnometer: Accurately weigh the clean, dry pycnometer with its stopper on

an analytical balance. Record this mass as m₁.

Pycnometer Calibration (Determination of Volume):

Fill the pycnometer with distilled water of a known temperature.

Insert the stopper, ensuring that excess water escapes through the capillary, and that no

air bubbles are trapped inside.

Place the filled pycnometer in a thermostatically controlled water bath set to a specific

temperature (e.g., 20°C or 25°C) until it reaches thermal equilibrium.

Carefully dry the exterior of the pycnometer with a lint-free tissue.

Weigh the pycnometer filled with water and record the mass as m₂.

Calculate the volume of the pycnometer (V) using the formula: V = (m₂ - m₁) / ρwater

(where ρwater is the density of water at the measurement temperature).

Density Determination of N-Cyclopentylaniline:

Empty and dry the pycnometer as in step 1.

Fill the pycnometer with the N-Cyclopentylaniline sample.

Insert the stopper, removing excess liquid and air bubbles.

Thermostate the filled pycnometer to the same temperature used for calibration.
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Dry the exterior and weigh the pycnometer filled with the sample. Record this mass as m₃.

Calculation: Calculate the density of N-Cyclopentylaniline (ρsample) using the following

formula: ρsample = (m₃ - m₁) / V

2.1.3 Workflow Diagram

Preparation Calibration Measurement Calculation

Clean & Dry Pycnometer Weigh Empty Pycnometer (m1) Fill with Distilled Water Thermostate Weigh Filled with Water (m2) Calculate Volume (V) Fill with N-Cyclopentylaniline Thermostate Weigh Filled with Sample (m3) Calculate Density of Sample

Click to download full resolution via product page

Caption: Workflow for density determination using the pycnometer method.

Method 2: The Hydrometer Method
This method is based on Archimedes' principle and provides a rapid, direct reading of the

liquid's density or specific gravity.

2.2.1 Materials and Equipment

Hydrometer calibrated for the expected density range of N-Cyclopentylaniline

Hydrometer cylinder (a tall, clear cylinder)

Thermometer

N-Cyclopentylaniline sample

2.2.2 Experimental Protocol

Sample Preparation: Pour the N-Cyclopentylaniline sample into a clean, dry hydrometer

cylinder. Ensure there is enough liquid to allow the hydrometer to float freely without touching

the bottom or sides.
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Temperature Measurement: Measure and record the temperature of the N-
Cyclopentylaniline sample. Density is temperature-dependent, so this is a critical

parameter.

Hydrometer Immersion: Gently lower the hydrometer into the liquid. Spin it slowly to dislodge

any air bubbles that may adhere to its surface.

Reading: Allow the hydrometer to come to rest and float freely. Read the density value from

the scale at the point where the surface of the liquid intersects the hydrometer stem. The

reading should be taken at the bottom of the meniscus.

Temperature Correction: If the measurement temperature differs from the hydrometer's

calibration temperature (usually stated on the instrument), a temperature correction may be

necessary using standard correction tables for the substance or a general correction formula

if one is available.

2.2.3 Logical Relationship Diagram
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Archimedes' Principle
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Caption: The principle behind the hydrometer method for density measurement.

Method 3: Oscillating U-tube Densitometer
This is a modern, highly accurate, and rapid instrumental method that requires only a small

sample volume.

2.3.1 Principle A U-shaped borosilicate glass tube is electronically excited to oscillate at its

natural frequency. This frequency is dependent on the mass of the tube. When the tube is filled

with a sample, the total mass changes, which in turn alters the oscillation frequency. The

instrument measures the period of oscillation and relates it to the density of the sample.

2.3.2 Materials and Equipment
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Digital densitometer with an oscillating U-tube

Syringes for sample injection

N-Cyclopentylaniline sample

High-purity water and air for calibration

Waste container

2.3.3 Experimental Protocol

Instrument Calibration: Calibrate the densitometer according to the manufacturer's

instructions. This typically involves measuring the oscillation periods of the empty (air-filled)

and water-filled U-tube at a controlled temperature. The instrument's software uses these

values to determine calibration constants.

Sample Injection: Inject the N-Cyclopentylaniline sample into the U-tube using a syringe.

Ensure that the tube is completely filled and that there are no air bubbles present, as they

will significantly affect the results.

Measurement: The instrument will automatically thermostate the sample to the set

temperature and measure the period of oscillation.

Density Reading: The densitometer's software calculates and displays the density of the

sample directly, often to four or five decimal places.

Cleaning: After the measurement, flush the U-tube with an appropriate solvent to remove the

sample, followed by a final rinse and drying with air.

2.3.4 Experimental Workflow Diagram
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Caption: Workflow for using an oscillating U-tube digital densitometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rudolphresearch.com [rudolphresearch.com]

2. Oscillating U-tube - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [A Technical Guide to the Density of N-
Cyclopentylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267050/docs#a-technical-guide-to-the-density-of-n-
cyclopentylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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